2-(3-Methoxyphenoxy)tetrahydro-2H-pyran

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-(3-methoxyphenoxy)oxane
• InChI: InChI=1S/C12H16O3/c1-13-10-5-4-6-11(9-10)15-12-7-2-3-8-14-12/h4-6,9,12H,2-3,7-8H2,1H3
• InChI Key: CDCGIKFRFDSEJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2CCCCO2

Description

2-(3-Methoxyphenoxy)tetrahydro-2H-pyran is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Methoxyphenoxy)tetrahydro-2H-pyran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Methoxyphenoxy)tetrahydro-2H-pyran including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 22 gm (177.4 mMol) 3-methoxyphenol in 30 mL dihydropyran was added dropwise to a solution of 100 mg (0.525 mmol) p-toluenesulfonic acid monohydrate in 10 mL dihydropyran while cooling in an ice/water bath. After stirring for 1 hour the reaction mixture was diluted with 300 mL diethyl ether and then washed sequentially with 100 mL 0.1 N sodium hydroxide and 100 mL saturated aqueous sodium chloride. The remaining organic phase was dried over magnesium sulfate and concentrated under reduced pressure. The resulting oil was distilled. The fraction distilling at 110–130° C. was collected and then partitioned between 5 N sodium hydroxide and diethyl ether. The organic phase was separated, washed sequentially with water and saturated aqueous sodium chloride, dried over magnesium sulfate and concentrated under reduced pressure to provide 27.1 gm (73%) of tetrahydropyran-2-yl 3-methoxyphenyl ether.